Cas no 1261456-87-4 (2-(Difluoromethyl)naphthalene-4-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)naphthalene-4-carboxaldehyde
• CAS No: 1261456-87-4
• MF: C₁₂H₈F₂O
• MW: 206.188130378723
• CID: 4797766
• Update Time: 2025-08-03

2-(Difluoromethyl)naphthalene-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)naphthalene-4-carboxaldehyde

• Inchi： 1S/C12H8F2O/c13-12(14)9-5-8-3-1-2-4-11(8)10(6-9)7-15/h1-7,12H
• InChI Key： IYFVYEWZTRUPKZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C=O)=C2C=CC=CC2=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 2-(Difluoromethyl)naphthalene-4-carboxaldehyde

Introduction to 2-(Difluoromethyl)naphthalene-4-carboxaldehyde (CAS No. 1261456-87-4)

2-(Difluoromethyl)naphthalene-4-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1261456-87-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of naphthalene derivatives, characterized by its unique structural features, which include a difluoromethyl group and an aldehyde functional group. The presence of these substituents imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The naphthalene core, a polycyclic aromatic hydrocarbon, provides a stable aromatic system that is conducive to further functionalization. The aldehyde group at the 4-position of the naphthalene ring enhances reactivity, allowing for diverse chemical transformations such as condensation reactions, oxidation, and reduction processes. These attributes make 2-(Difluoromethyl)naphthalene-4-carboxaldehyde a versatile building block in synthetic organic chemistry.

The difluoromethyl group, attached at the 2-position of the naphthalene ring, introduces electron-withdrawing effects through the fluorine atoms. This modification influences the electronic properties of the molecule, affecting its reactivity and interaction with biological targets. In pharmaceutical applications, such electron-withdrawing groups are often strategically incorporated to modulate drug efficacy and selectivity. The dual functionality of this compound—combining an aldehyde for electrophilic reactions with a difluoromethyl group for electronic modulation—makes it particularly interesting for drug discovery efforts.

Recent advancements in medicinal chemistry have highlighted the importance of naphthalene derivatives in developing novel therapeutic agents. The structural motif of naphthalene is frequently found in biologically active compounds due to its ability to engage with biological targets through hydrophobic interactions and π-stacking effects. Moreover, modifications such as fluorination have been widely employed to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates.

In particular, 2-(Difluoromethyl)naphthalene-4-carboxaldehyde has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating compounds with potential anticancer properties. The difluoromethyl group is known to enhance lipophilicity and metabolic resistance, which are critical factors for drug development. Additionally, the aldehyde functionality allows for further derivatization into amides or imines, expanding its synthetic utility.

Recent research has also investigated the role of difluoromethylated aromatic compounds in modulating enzyme activity. The electronic influence of the difluoromethyl group can fine-tune interactions with enzyme active sites, leading to improved binding affinity and selectivity. This has been particularly relevant in efforts to develop kinase inhibitors and other enzyme-targeted therapeutics. The combination of these structural features in 2-(Difluoromethyl)naphthalene-4-carboxaldehyde positions it as a promising candidate for further exploration in this context.

The synthesis of 2-(Difluoromethyl)naphthalene-4-carboxaldehyde typically involves multi-step organic transformations starting from commercially available precursors such as naphthalene or its halogenated derivatives. Key synthetic strategies often include halogenation followed by cross-coupling reactions or direct functionalization at specific positions on the naphthalene ring. Advances in catalytic methods have enabled more efficient and scalable synthesis routes, enhancing accessibility for research applications.

The compound's reactivity also makes it suitable for exploring novel synthetic methodologies. For example, recent developments in photoredox catalysis have been leveraged to introduce fluorine atoms into complex organic molecules with high precision. Such techniques could potentially be applied to further modify 2-(Difluoromethyl)naphthalene-4-carboxaldehyde, generating derivative compounds with tailored properties for specific applications.

In conclusion,2-(Difluoromethyl)naphthalene-4-carboxaldehyde (CAS No. 1261456-87-4) represents a significant asset in pharmaceutical research due to its unique structural features and synthetic versatility. Its combination of an aldehyde group and a difluoromethyl substituent on a naphthalene backbone offers numerous possibilities for developing innovative therapeutic agents. As research continues to uncover new applications for this compound and related derivatives,2-(Difluoromethyl)naphthalene-4-carboxaldehyde is poised to play an increasingly important role in drug discovery and development efforts.